Cas no 31562-40-0 (2-Propanesulfinothioicacid, 2-methyl-, 1,1-dimethylethyl ester)

• Product Name: 2-Propanesulfinothioicacid, 2-methyl-, 1,1-dimethylethyl ester
• CAS No: 31562-40-0
• MF: C₈H₁₈OS₂
• MW: 194.35792016983
• CID: 307599
• PubChem ID: 275705
• Update Time: 2025-04-19

2-Propanesulfinothioicacid, 2-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propanesulfinothioicacid, 2-methyl-, 1,1-dimethylethyl ester
• 2-tert-butylsulfinylsulfanyl-2-methylpropane
• (+/-)-tert-Butyl-tert-butanethiosulfinate
• Aids126702
• Aids-126702
• di-tert-butyldisulfide S-oxide
• Nsc122681
• S-(tert-Butyl) 2-methyl-2-propanesulfinothioate
• S-tert-butyl 2-methylpropane-2-sulfinothioate
• tert-butane tert-butylthiosulfinate
• tert-butyl tert butanethiosulfinate
• tert-butyl tert-butanethiosulfinate
• tert-butylthiosulfinic acid S-tert-butylester
• (S)-(-)-tert-Butyl tert-butanethiosulfinate
• LS-13542
• (R)-tert-Butanethiosulfinate
• NSC 122681
• J-502275
• A835872
• S-tert-Butyl (R)-2-Methylpropane-2-sulfinothioate
• 2-tert-butylsulfinylsulfanyl-2-methyl-propane
• J-502526
• SY112808
• 2-(2-ethoxy-2-oxoethyl)-4-fluorobenzoicacid
• 2-tert-butylsulfinylsulfanyl-2-methyl-propane;(R)-S-tert-Butyl 2-methylpropane-2-sulfinothioate
• SCHEMBL8480012
• CHEMBL1224168
• 31562-40-0
• SY347039
• NSC-122681
• BDBM50325653
• AKOS006289719
• FT-0646470

• Inchi： 1S/C8H18OS2/c1-7(2,3)10-11(9)8(4,5)6/h1-6H3
• InChI Key： ZFKIFCIQBZYNIQ-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C)(=O)SC(C)(C)C

Computed Properties

• Exact Mass: 194.08004
• Monoisotopic Mass: 194.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.055
• Boiling Point: 272.5 °C at 760 mmHg
• Flash Point: 118.6 °C
• Refractive Index: 1.519
• PSA: 17.07